Cas no 1805687-65-3 (3-(Difluoromethyl)-5-(3-oxopropyl)mandelic acid)

• Product Name: 3-(Difluoromethyl)-5-(3-oxopropyl)mandelic acid
• CAS No: 1805687-65-3
• MF: C₁₂H₁₂F₂O₄
• MW: 258.218091011047
• CID: 4939578
• Update Time: 2025-08-02

3-(Difluoromethyl)-5-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H12F2O4/c13-11(14)9-5-7(2-1-3-15)4-8(6-9)10(16)12(17)18/h3-6,10-11,16H,1-2H2,(H,17,18)
• InChI Key： FZKHHYUWMYBMKC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)O)O)C=C(C=1)CCC=O)F

Computed Properties

• Exact Mass: 258.07036518 g/mol
• Monoisotopic Mass: 258.07036518 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6
• Molecular Weight: 258.22

Additional information on 3-(Difluoromethyl)-5-(3-oxopropyl)mandelic acid

Professional Introduction to 3-(Difluoromethyl)-5-(3-oxopropyl)mandelic Acid (CAS No. 1805687-65-3)

3-(Difluoromethyl)-5-(3-oxopropyl)mandelic acid, identified by its Chemical Abstracts Service (CAS) number 1805687-65-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits a promising potential in the development of novel therapeutic agents and advanced chemical intermediates. The presence of both difluoromethyl and oxopropyl substituents imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemists exploring innovative drug design strategies.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This functional moiety has been extensively studied in the optimization of small-molecule inhibitors, where it contributes to improved pharmacokinetic profiles. Recent advancements in computational chemistry have highlighted the role of difluoromethyl groups in modulating the bioactivity of enzyme inhibitors, particularly in the context of protease inhibition for antiviral and anticancer applications. The incorporation of this group into 3-(difluoromethyl)-5-(3-oxopropyl)mandelic acid suggests its utility in designing next-generation therapeutics targeting critical biological pathways.

The oxopropyl moiety, on the other hand, introduces a polar carbonyl group that can participate in hydrogen bonding interactions, enhancing the solubility and bioavailability of drug candidates. In the context of 3-(difluoromethyl)-5-(3-oxopropyl)mandelic acid, this structural feature may facilitate interactions with biological targets, thereby improving the compound's overall pharmacological efficacy. Studies have demonstrated that oxopropyl-containing derivatives exhibit enhanced binding affinity to certain protein receptors, making them attractive for further derivatization and lead optimization.

In recent years, the synthesis and application of 3-(difluoromethyl)-5-(3-oxopropyl)mandelic acid have been explored in various research avenues. One notable area is its use as a building block in the synthesis of non-peptide protease inhibitors. These inhibitors are crucial in treating a wide range of diseases, including viral infections and cancer. The structural versatility of 3-(difluoromethyl)-5-(3-oxopropyl)mandelic acid, combined with its ability to modulate enzyme activity through both electronic and steric effects, positions it as a promising candidate for further development.

The compound's potential extends beyond protease inhibition; it has also been investigated as a precursor for more complex molecules with tailored biological activities. For instance, researchers have explored its utility in generating novel kinase inhibitors, which are essential in targeted cancer therapies. The combination of the difluoromethyl and oxopropyl groups provides a rich framework for structure-activity relationship (SAR) studies, allowing chemists to fine-tune the properties of derived compounds for optimal therapeutic outcomes.

The synthetic pathways for 3-(difluoromethyl)-5-(3-oxopropyl)mandelic acid, while not trivial, have been refined through modern synthetic techniques such as cross-coupling reactions and transition-metal catalysis. These methods enable high-yield production under mild conditions, making large-scale synthesis feasible for both academic research and industrial applications. The compound's stability under various reaction conditions further underscores its suitability as an intermediate in complex synthetic schemes.

In conclusion, 3-(Difluoromethyl)-5-(Oxopropyl)Mandelic Acid (CAS No. 1805687-65-3), with its unique structural attributes, represents a significant advancement in pharmaceutical chemistry. Its potential applications in drug discovery, particularly in the development of enzyme inhibitors and kinase modulators, highlight its importance as a versatile chemical entity. As research continues to uncover new therapeutic targets and methodologies, compounds like 3-(Difluoromethyl)-5-(Oxopropyl)Mandelic Acid (CAS No. 1805687-65-3), continue to play a pivotal role in shaping the future of medicinal chemistry.